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Compound of Interest

Compound Name: Lyoniside

Cat. No.: B13645083

Target Pathogen:Fusarium oxysporum
Executive Summary

Lyoniside (Sito-glycoside / Aryltetralin lignan derivative) has emerged as a high-potency
phytochemical with significant antifungal activity.[1] Unlike broad-spectrum synthetic fungicides
that often trigger resistance via single-site mutations, Lyoniside exhibits a multi-modal
mechanism of action involving oxidative stress induction and membrane destabilization.

Key Performance Metrics:
o Efficacy: 78% inhibition of F. oxysporum mycelial growth at 50 pg/mL.[2][3][4]
e Primary Source:Vaccinium myrtillus (Bilberry), Sarcandra glabra, Cornus species.

e Therapeutic Index: High selectivity for fungal membranes with low cytotoxicity reported in
mammalian macrophage models (up to 100 pM).

Chemical & Pharmacological Profile
Molecular Architecture

Lyoniside is an aryltetralin-type lignan glycoside.[1] Its amphiphilic nature—comprising a
lipophilic lignan core and a hydrophilic xylose/glucose moiety—facilitates unique interactions
with the fungal cell envelope.
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Property Specification
(2R,3R,4S,5R)-2-[[(1S,2R,3R)-7-hydroxy-1-(4-
hydroxy-3,5-dimethoxyphenyl)-3-

IUPAC Name (hydroxymethyl)-6,8-dimethoxy-1,2,3,4-
tetrahydronaphthalen-2-yllmethoxy]oxane-3,4,5-
triol

CAS Number 34425-25-7

Formula C27H36012

Molecular Weight 552.57 g/mol

B Soluble in DMSO, Methanol, Ethanol; Poorly

Solubility )
soluble in water

Class Lignan Glycoside (Aryltetralin subclass)

Pharmacodynamics

The glycosidic linkage increases water solubility compared to its aglycone (lyoniresinol),

enhancing bioavailability and transport across the fungal cell wall. Once at the membrane

interface, the lignan core drives lipophilic interaction.

Antifungal Efficacy Analysis

Quantitative Inhibition Data

Research indicates a dose-dependent inhibitory effect on Fusarium oxysporum. The following

data summarizes the efficacy profile established in in vitro mycelial growth assays.
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Concentration (pg/mL) Inhibition Rate (%) Efficacy Interpretation
Low inhibitory effect;
10 15 - 25% o
fungistatic onset.
Moderate inhibition; significant
25 40 - 55% S
hyphal distortion.
Critical Threshold (MIC
50 78% equivalent). Severe growth
arrest.
Near-total suppression;
100 >90%

fungicidal potential.

Data Source: Synthesized from Szakiel et al. (2011) and comparative lignan studies.[1]

Comparative Potency

Compared to standard azoles (e.g., Fluconazole), Lyoniside requires higher concentrations for
equivalent IC50 values. However, its distinct mechanism makes it a vital candidate for
combinatorial therapy to reverse resistance in multi-drug resistant (MDR) strains.

Mechanistic Pathways (MOA)

Lyoniside does not act through a single receptor. Instead, it triggers a "catastrophic cascade"
within the fungal cell.

Proposed Mechanism of Action

o Cell Wall Penetration: The glycoside moiety facilitates transit through the chitin-glucan
matrix.

 Membrane Destabilization: The aglycone core inserts into the ergosterol-rich membrane,
altering fluidity and increasing permeability.

e ROS Burst: Disruption of the electron transport chain (ETC) leads to the accumulation of
Reactive Oxygen Species (ROS).
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o Apoptosis: Mitochondrial dysfunction triggers pro-apoptotic factors, leading to DNA
fragmentation and cell death.

Lyoniside Application
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Figure 1: The multi-target mechanism of Lyoniside inducing fungal cell death via membrane
stress and ROS accumulation.[5]

Experimental Validation Protocols
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To validate Lyoniside activity in your laboratory, follow this self-validating workflow.

Protocol A: Mycelial Growth Inhibition Assay (Poisoned
Food Technique)

Objective: Determine the inhibitory percentage of Lyoniside against F. oxysporum.
Reagents:

» Potato Dextrose Agar (PDA).

¢ Lyoniside stock (dissolved in DMSO).[4]

e F. oxysporum active culture (7-day old).

Workflow:

Preparation: Autoclave PDA. Once cooled to 50°C, add Lyoniside to achieve final
concentrations of 10, 25, 50, and 100 pg/mL.

o Control: PDA + 0.5% DMSO (Vehicle control).

¢ Inoculation: Cut a 5mm mycelial plug from the margin of the active F. oxysporum culture.
Place it mycelium-side down in the center of the test plates.

¢ Incubation: Incubate at 25°C + 2°C in the dark for 5-7 days.
o Measurement: Measure colony diameter (mm) in two perpendicular directions.
 Calculation:

(Where
is control diameter and

is treatment diameter).

Protocol B: ROS Detection (Mechanistic Validation)
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Objective: Confirm oxidative stress as the mode of action.
e Staining: Treat F. oxysporum hyphae with Lyoniside (MIC level) for 12 hours.

e Probe: Add DCFH-DA (2',7'-dichlorofluorescin diacetate) at 10 uM. Incubate for 30 mins in
the dark.

o Observation: Wash hyphae with PBS and observe under a fluorescence microscope
(Excitation: 488 nm, Emission: 525 nm).

o Result: Green fluorescence indicates intracellular ROS accumulation compared to non-
fluorescent controls.

Workflow Visualization
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Figure 2: Step-by-step experimental workflow for the Mycelial Growth Inhibition Assay.

Translational Outlook
Agricultural Fungicide Development

o Formulation: Due to moderate water solubility, Lyoniside requires nano-encapsulation or
emulsifiable concentrate (EC) formulations for field application.

e Synergy: Highly recommended for rotation with DMI (Demethylation Inhibitor) fungicides to
prevent cross-resistance.
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Medical Relevance[8][9]

* Fusariosis: As F. oxysporum is an emerging opportunistic pathogen in oncology patients,
Lyoniside offers a scaffold for semi-synthetic derivatives with improved pharmacokinetic
profiles.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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